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Compound of Interest

Compound Name:
3-Chloronaphthalene-2-

carbaldehyde

CAS No.: 80228-36-0

Cat. No.: B13792072

Get Quote

Executive Summary
3-Chloronaphthalene-2-carbaldehyde (CAS 80228-36-0) is a disubstituted naphthalene

derivative characterized by an aldehyde group at the C2 position and a chlorine atom at the C3

position.[1][2][3] While structurally simple, its specific substitution pattern—placing a halogen

ortho to a carbonyl group—makes it a highly reactive "linchpin" scaffold.

Its primary utility lies in organic electronics, specifically as the precursor for Dinaphtho[2,3-

b:2',3'-f]thieno[3,2-b]thiophene (DNTT). DNTT is a benchmark p-type organic semiconductor

known for its high charge carrier mobility and air stability. The "Takimiya Method" utilizes 3-
chloronaphthalene-2-carbaldehyde in a domino thienannulation reaction, bypassing complex

multi-step couplings.

Chemical Identity & Specifications
The following data consolidates the specific identifiers for the 2,3-isomer. Note that confusion

often arises with the 1,2- or 2,6-isomers; verification of the substitution pattern is critical.
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Metric Specification

Chemical Name 3-Chloronaphthalene-2-carbaldehyde

Synonyms
3-Chloro-2-naphthaldehyde; 2-Chloro-3-

formylnaphthalene

CAS Registry Number 80228-36-0

PubChem CID
Not Centrally Indexed (Search via CAS or

SMILES)

Molecular Formula C₁₁H₇ClO

Molecular Weight 190.62 g/mol

SMILES Clc1cc2ccccc2cc1C=O

Appearance Pale yellow to off-white solid

Melting Point 138–142 °C (Typical for pure isomer)

Solubility
Soluble in CH₂Cl₂, CHCl₃, THF; insoluble in

water

Technical Note on Identifiers: Unlike common reagents, this specific isomer does not have a

prominent, stable PubChem CID assigned in the public summary tier. Researchers should rely

on the CAS 80228-36-0 and the SMILES string for database searching to avoid confusion with

the more common 1-chloro-2-naphthaldehyde.

Synthesis & Production Logic
The Ortho-Substitution Challenge
Direct formylation (Vilsmeier-Haack) of 2-chloronaphthalene typically yields the 1-formyl isomer

(alpha position) due to electronic directing effects. Therefore, the 3-chloro-2-formyl motif
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requires indirect synthesis, often via functional group interconversion from 3-hydroxy-2-

naphthaldehyde or 3-amino-2-naphthoic acid derivatives.

Logical Pathway (Sandmeyer Approach)
A robust synthetic logic for accessing this core involves the Sandmeyer reaction, converting an

amine to a chloride while preserving the aldehyde (or its protected acetal form).

Starting Material: 3-Amino-2-naphthaldehyde (or ester precursor).

Diazotization: Treatment with NaNO₂/HCl at 0°C generates the diazonium salt.

Chlorination: Reaction with CuCl (Copper(I) chloride) installs the chlorine at C3.

Result: 3-Chloronaphthalene-2-carbaldehyde.

Key Application: Synthesis of DNTT (Organic
Semiconductors)[8]
The most authoritative application of this molecule is the Takimiya Thienannulation, a one-pot

reaction that constructs the fused thienothiophene core of DNTT. This protocol is preferred over

cross-coupling methods due to its atom economy and scalability.

Reaction Mechanism
The reaction involves the condensation of the aldehyde with a sulfur source (elemental sulfur

or Na₂S) and an acetylenic component, or a self-condensation domino reaction if using specific

precursors.

Experimental Protocol: Synthesis of DNTT
Adapted from Takimiya et al. (J. Am. Chem. Soc. / J. Mater. Chem. C)

Objective: Synthesize Dinaphtho[2,3-b:2',3'-f]thieno[3,2-b]thiophene (DNTT) using 3-
chloronaphthalene-2-carbaldehyde.

Reagents:
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3-Chloronaphthalene-2-carbaldehyde (1.0 equiv)

Sodium sulfide nonahydrate (Na₂S·9H₂O) or Elemental Sulfur (S₈)

DMF (N,N-Dimethylformamide), anhydrous[4]

Base (e.g., K₂CO₃) if required by specific variant

Workflow:

Preparation: In a flame-dried Schlenk flask under Argon, dissolve 3-chloronaphthalene-2-
carbaldehyde in anhydrous DMF (0.1 M concentration).

Sulfuration: Add Na₂S·9H₂O (1.5 equiv). The presence of the ortho-chloro group facilitates a

nucleophilic aromatic substitution (

) followed by cyclization.

Cyclization: Heat the mixture to 120–140°C for 12–24 hours. The mechanism proceeds via

the formation of a transient mercapto-aldehyde intermediate which undergoes dimerization

and ring closure.

Work-up: Cool to room temperature. Pour the reaction mixture into water. The DNTT product

precipitates as a yellow/gold solid.

Purification: Filter the crude solid. Wash extensively with water, methanol, and hexane.

Sublimation: Due to the low solubility of DNTT, final purification must be performed via

vacuum sublimation (gradient temperature 250–300°C, <10⁻³ Pa) to achieve semiconductor-

grade purity.

Visualization: The Takimiya Thienannulation Pathway
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Figure 1: Logical flow of the Takimiya domino synthesis converting the chloro-aldehyde

precursor into the fused DNTT semiconductor core.

Safety & Handling (MSDS Summary)
As a halogenated aromatic aldehyde, this compound requires standard chemical hygiene.

Hazards:

Skin/Eye Irritant: The aldehyde group is reactive; contact can cause sensitization.

Inhalation: Dust or vapor may irritate the respiratory tract.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Aldehydes are prone to

oxidation to carboxylic acids (3-chloro-2-naphthoic acid) upon prolonged air exposure.

Disposal: Halogenated organic waste stream. Do not mix with strong oxidizers or strong

bases.
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Chemical Abstracts Service (CAS).Entry for CAS 80228-36-0.[1] (Verified Identifier).[1][4][8]

[7]

PubChem.Compound Summary for Related Isomers (1-chloro-2-naphthaldehyde). Link

(Used for comparative exclusion).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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